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Compound of Interest

Compound Name: (Bromomethyl)cyclopentane

Cat. No.: B151954

Technical Support Center:
(Bromomethyl)cyclopentane

This guide provides essential information for researchers, scientists, and drug development
professionals on the proper storage, handling, and troubleshooting of
(Bromomethyl)cyclopentane (CAS: 3814-30-0).

Frequently Asked Questions (FAQSs)

Section 1: General Information & Properties

Q1: What is (Bromomethyl)cyclopentane?

(Bromomethyl)cyclopentane is an organic compound consisting of a cyclopentane ring
substituted with a bromomethyl group.[1] It is a colorless to pale yellow liquid at room
temperature.[1][2] This compound serves as a versatile building block and a key intermediate in
organic synthesis, particularly for constructing complex Active Pharmaceutical Ingredients

(APIs).[1][3] Its reactivity is centered around the bromomethyl group, which readily participates
in nucleophilic substitution reactions.[4][5]

Q2: What are the key physical and chemical properties of (Bromomethyl)cyclopentane?

The table below summarizes the key properties of (Bromomethyl)cyclopentane.
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Property Value Source(s)
Molecular Formula CeH11Br 516171
Molecular Weight 163.06 g/mol [61[71[8]
Appearance Colorless to light yellow liquid [1112]19]

B _ 163°C (at 760 mmHg); 76-
Boiling Point [3][10]
77°C (at 26 mmHgQ)

Melting Point -66°C [3]
Density ~1.271 - 1.326 g/lcm3 [2][3]
Flash Point ~57 - 59°C [2][3][10]

Sparingly soluble in water;
Solubility Soluble in organic solvents like  [3][5]

ethanol and ether.

Section 2: Safe Handling and Personal Protection

Q3: What are the primary hazards associated with (Bromomethyl)cyclopentane?

(Bromomethyl)cyclopentane is a hazardous chemical that requires careful handling.[5] It is a
flammable liquid and vapor.[3][7] Acute exposure can cause irritation to the eyes, skin, and
respiratory tract.[3][5] The compound is also classified as toxic or harmful if swallowed.[6][7]
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Hazard Class GHS Hazard Code Description Source(s)

- Flammable liquid and
Flammable Liquid H226 [719]
vapor

. Toxic or harmful if
Acute Toxicity, Oral H301 / H302 [7]
swallowed

Harmful in contact

Acute Toxicity, Dermal ~ H312 _ _ [7]
with skin
Skin Irritation H315 Causes skin irritation [7]
o Causes serious eye
Eye lIrritation H319 . [7]
irritation

Acute Toxicity, o
) H332 Harmful if inhaled [7]
Inhalation

Q4: What personal protective equipment (PPE) should be worn when handling this chemical?

To minimize risk of exposure, the following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[10][11]

e Hand Protection: Wear appropriate chemical-resistant gloves.

o Skin and Body Protection: A lab coat is required. For larger quantities or in case of potential
splashing, additional protective clothing should be worn to prevent skin exposure.[10]

o Respiratory Protection: All handling should be done in a well-ventilated area, preferably
within a chemical fume hood.[5][12] If exposure limits may be exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[10]

Q5: What are the essential steps for safely handling (Bromomethyl)cyclopentane in a
laboratory setting?

Adherence to a strict experimental protocol is crucial for safety.
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Experimental Protocol: Safe Handling

Preparation: Before starting, ensure an eyewash station and safety shower are nearby and
accessible.[10] Read the Safety Data Sheet (SDS) thoroughly.

Ventilation: Conduct all work in a certified chemical fume hood to avoid inhalation of vapors.
[51[12]

Ignition Sources: This is a flammable liquid.[10] Keep it away from all sources of ignition,
including heat, sparks, open flames, and hot surfaces.[9][10][11]

Grounding: Ground and bond containers when transferring material to prevent static
discharge.[9][10][11]

Tools: Use only non-sparking tools during transfer and handling.[9][10][11]

Personal Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[12]

After Handling: Wash hands and any exposed skin thoroughly after handling.[10]

Q6: What should | do in case of accidental exposure?

Immediate action is critical in case of an accident.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[10][11]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. Seek medical attention if irritation occurs.[10]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult or if you feel unwell, call a poison center or doctor.[10]

Ingestion: If swallowed, seek medical advice immediately and show the container or label
whenever possible.[3] Do NOT induce vomiting.[11]

Section 3: Storage and Stability
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Q7: What are the correct procedures for storing (Bromomethyl)cyclopentane?

Proper storage is essential to maintain the chemical's integrity and for safety.

Parameter Recommendation Source(s)
) Store in a cool, dry, and well-
Location ) [5191[12]
ventilated area.
Room temperature is
acceptable, but a cool (<15°C)
Temperature and dark place is [319]
recommended for optimal
stability.
Container Keep container tightly closed. [O1[10][11]
] ] Use compatible materials such
Container Material ) [5]
as glass or stainless steel.
For long-term storage,
Atmosphere ] ) [3]
consider an inert atmosphere.
i Store away from incompatible
Segregation [51[12]

materials.

Q8: Which materials are incompatible with (Bromomethyl)cyclopentane?

To prevent hazardous reactions, (Bromomethyl)cyclopentane should be stored separately

from:

Strong bases[5][11]
Nucleophiles[5]
Strong oxidizing agents[11]

Reducing agents[5]

Q9: My (Bromomethyl)cyclopentane has turned a pale yellow. Is it still usable?

© 2025 BenchChem. All rights reserved. 5/11

Tech Support


https://www.benchchem.com/product/b151954?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/bromomethylcyclopentane-dic12109.html
https://www.tcichemicals.com/CA/en/p/B6314
https://datasheets.scbt.com/sc-239427.pdf
https://www.chembk.com/en/chem/(Bromomethyl)cyclopentane
https://www.tcichemicals.com/CA/en/p/B6314
https://www.tcichemicals.com/CA/en/p/B6314
https://www.fishersci.com/store/msds?partNumber=AC111351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC367640050&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/bromomethylcyclopentane-dic12109.html
https://www.chembk.com/en/chem/(Bromomethyl)cyclopentane
https://www.guidechem.com/encyclopedia/bromomethylcyclopentane-dic12109.html
https://datasheets.scbt.com/sc-239427.pdf
https://www.benchchem.com/product/b151954?utm_src=pdf-body
https://www.benchchem.com/product/b151954?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/bromomethylcyclopentane-dic12109.html
https://www.fishersci.com/store/msds?partNumber=AC367640050&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/bromomethylcyclopentane-dic12109.html
https://www.fishersci.com/store/msds?partNumber=AC367640050&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/bromomethylcyclopentane-dic12109.html
https://www.benchchem.com/product/b151954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

The product is often described as a colorless to pale yellow liquid.[1][2] A slight yellow color
does not necessarily indicate significant degradation. However, for sensitive pharmaceutical
applications where high purity is critical, discoloration could be a sign of impurity formation.[1] It
Is recommended to verify the purity using an appropriate analytical method (e.g., GC, NMR)
before use in a critical reaction step.

Section 4: Experimental Troubleshooting

Q10: My nucleophilic substitution reaction with (Bromomethyl)cyclopentane is not proceeding
or is giving a low yield. What are the common causes?

Several factors can affect the outcome of a reaction involving (Bromomethyl)cyclopentane.
The troubleshooting workflow below can help identify the issue. Common problems include
reagent purity, reaction conditions, and the inherent reactivity of the substrates. For alkyl
halides, the order of reactivity in Sn2 reactions is generally primary > secondary > tertiary.[13]
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Caption: Troubleshooting workflow for low-yield reactions.
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Q11: I am observing unexpected side products in my reaction. What could be the reason?

The presence of impurities in the starting material is a common cause of unexpected side
products, which can lead to significant deviations in reaction outcomes, especially in drug
development.[1] Another possibility is competing reaction pathways. While
(Bromomethyl)cyclopentane is a primary halide favoring Sn2 reactions, elimination reactions
can sometimes occur, particularly with sterically hindered or strong bases at elevated
temperatures. Review your reaction conditions and consider purifying the starting material.

Q12: How can | confirm the purity of my (Bromomethyl)cyclopentane before use?
Experimental Protocol: Purity Verification

o Gas Chromatography (GC): This is an excellent method to determine the percentage purity
of the compound. A pure sample should show a single major peak. The TCI America product
specification, for example, lists a purity of >98.0% by GC.[9]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can confirm the
chemical structure and detect organic impurities. The spectrum should be clean and match
the expected structure of (Bromomethyl)cyclopentane.

o Appearance: Visually inspect the liquid. While not a quantitative measure, a clear, colorless
appearance is a good initial indicator of purity.[2][9] Significant discoloration may warrant
further analytical checks.

Section 5: Disposal
Q13: How should | properly dispose of waste (Bromomethyl)cyclopentane and contaminated
materials?

(Bromomethyl)cyclopentane and its containers must be disposed of as hazardous waste.[12]

o Chemical Waste: Consult local, regional, or national waste management authorities for
disposal guidelines. Options may include incineration in a licensed facility after admixture
with a suitable combustible material or burial in a specifically licensed landfill.[12]
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+ Contaminated Materials: Absorbent materials, empty containers, and used PPE should be
collected in suitable, closed containers for disposal.[10]

+ Empty Containers: Do not cut, drill, grind, or weld on or near containers, even empty ones,
as they may contain explosive vapors.[12] Observe all label safeguards until containers are
properly cleaned or destroyed.[12]

(Bromomethyl)cyclopentane
Received

:

Is container
seal intact?

Store in cool (<15°C), Seal broken or
dry, dark, ventilated area damage suspected

Ensure storage is in a Quarantine and
designated flammable re-evaluate purity
liquids cabinet before use

Segregate from:
- Strong Bases
- Oxidizers
- Reducing Agents

Click to download full resolution via product page

Caption: Decision tree for proper storage upon receipt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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